Cas no 955777-25-0 (2-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• CAS No: 955777-25-0
• MF: C₂₀H₂₅FN₂O₂S
• MW: 376.488107442856
• CID: 5923787
• PubChem ID: 16837703
• Update Time: 2025-06-13

2-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-N-[2-(1,2,3,4-tetrahydro-1-propyl-6-quinolinyl)ethyl]-
• AKOS024637016
• 955777-25-0
• 2-fluoro-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide
• 2-fluoro-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide
• F2294-0110
• 2-fluoro-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide
• 2-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C20H25FN2O2S/c1-2-13-23-14-5-6-17-15-16(9-10-19(17)23)11-12-22-26(24,25)20-8-4-3-7-18(20)21/h3-4,7-10,15,22H,2,5-6,11-14H2,1H3
• InChI Key： PSPACSSHQXLNRO-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2C=CC3=C(C=2)CCCN3CCC)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 376.16207738g/mol
• Monoisotopic Mass: 376.16207738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 551.6±60.0 °C(Predicted)
• pka: 10.80±0.40(Predicted)

Additional information on 2-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide

Comprehensive Overview of 2-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS No. 955777-25-0)

The compound 2-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS No. 955777-25-0) is a specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a fluorobenzene ring with a tetrahydroquinoline moiety, linked via an ethyl sulfonamide bridge. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the fluoro substituent enhances its metabolic stability, while the propyl-tetrahydroquinoline segment contributes to its lipophilicity, a critical factor in drug design.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of 2-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide as a scaffold for developing novel therapeutics. Its structural features align with current trends in targeted drug delivery and enzyme inhibition, addressing key challenges in treating chronic diseases. For instance, sulfonamides are known to modulate carbonic anhydrase activity, a hotspot in oncology and neurology research.

The synthesis of CAS No. 955777-25-0 involves multi-step organic reactions, including sulfonylation and N-alkylation, often optimized for yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its identity, ensuring compliance with regulatory standards. This compound’s stability under varying pH conditions makes it suitable for formulation studies, a topic frequently searched by pharmaceutical developers exploring pH-dependent drug release mechanisms.

From an industrial perspective, 2-fluoro-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide is cataloged in chemical databases as a building block for high-value intermediates. Its applications extend to material science, where sulfonamide derivatives are investigated for polymeric coatings with enhanced durability. Environmental considerations also drive interest in its biodegradability profile, a recurring theme in green chemistry forums.

Despite its niche status, this compound exemplifies the convergence of structure-activity relationships (SAR) and computational chemistry. Molecular docking simulations predict its affinity for protein targets, a method gaining traction in AI-driven drug discovery. Such insights resonate with queries on in silico screening and fragment-based drug design, highlighting its relevance in modern research paradigms.

In summary, CAS No. 955777-25-0 represents a fusion of innovation and practicality. Its multifaceted applications—from therapeutics to advanced materials—underscore the evolving landscape of specialty chemicals. As scientific inquiries pivot toward sustainable synthesis and precision medicine, this compound is poised to remain a focal point in interdisciplinary studies.